N-(4-{[(3-chloro-1-benzothiophen-2-yl)carbonyl]amino}-2-methylphenyl)-1-benzofuran-2-carboxamide

• IUPAC Name: N-[4-[(3-chloro-1-benzothiophene-2-carbonyl)amino]-2-methylphenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H17ClN2O3S/c1-14-12-16(27-25(30)23-22(26)17-7-3-5-9-21(17)32-23)10-11-18(14)28-24(29)20-13-15-6-2-4-8-19(15)31-20/h2-13H,1H3,(H,27,30)(H,28,29)
• InChI Key: VMTSKZGNLAKVSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=C(C3=CC=CC=C3S2)Cl)NC(=O)C4=CC5=CC=CC=C5O4
• Molecular Formula: C25H17ClN2O3S
• Molecular Weight: 460.9 g/mol

Description

N-(4-{[(3-chloro-1-benzothiophen-2-yl)carbonyl]amino}-2-methylphenyl)-1-benzofuran-2-carboxamide is a complex organic compound that features a benzothiophene and benzofuran moiety These structures are known for their significant roles in medicinal chemistry due to their diverse biological activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-{[(3-chloro-1-benzothiophen-2-yl)carbonyl]amino}-2-methylphenyl)-1-benzofuran-2-carboxamide typically involves multi-step organic reactions. One common method includes the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction involves the use of palladium catalysts and boron reagents under mild conditions, making it suitable for synthesizing complex organic molecules.

Industrial Production Methods

Industrial production of this compound would likely involve optimizing the Suzuki–Miyaura coupling reaction for large-scale synthesis. This includes using high-efficiency catalysts, automated reaction systems, and stringent quality control measures to ensure the purity and yield of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(4-{[(3-chloro-1-benzothiophen-2-yl)carbonyl]amino}-2-methylphenyl)-1-benzofuran-2-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves replacing one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Lithium aluminum hydride, sodium borohydride

Substitution: Nucleophiles (e.g., amines, alcohols), electrophiles (e.g., alkyl halides)

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

N-(4-{[(3-chloro-1-benzothiophen-2-yl)carbonyl]amino}-2-methylphenyl)-1-benzofuran-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including anti-inflammatory and antimicrobial properties.

Medicine: Explored for its potential therapeutic effects, particularly in treating diseases like cancer and infections.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4-{[(3-chloro-1-benzothiophen-2-yl)carbonyl]amino}-2-methylphenyl)-1-benzofuran-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Tipepidine: Contains a thiophene nucleus and is used as an antitussive agent.

Tioconazole: A thiophene-containing antifungal agent.

Dorzolamide: A thiophene-based carbonic anhydrase inhibitor used to treat glaucoma.

Uniqueness

N-(4-{[(3-chloro-1-benzothiophen-2-yl)carbonyl]amino}-2-methylphenyl)-1-benzofuran-2-carboxamide is unique due to its combination of benzothiophene and benzofuran moieties, which may confer distinct biological activities and therapeutic potential compared to other similar compounds.